N-Methyl-1,3-benzothiazol-2-amine

• IUPAC Name: N-methyl-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C8H8N2S/c1-9-8-10-6-4-2-3-5-7(6)11-8/h2-5H,1H3,(H,9,10)
• InChI Key: QVKPPRYUGJFISN-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC2=CC=CC=C2S1
• Molecular Formula: C8H8N2S
• DSSTOX Substance ID: DTXSID40168719
• Molecular Weight: 164.23 g/mol
• CAS RN: 16954-69-1

Description

“N-Methyl-1,3-benzothiazol-2-amine” is a chemical compound. It is a derivative of benzothiazole, which is a heterocyclic compound with a bicyclic structure consisting of the fusion of a benzene ring and a thiazole ring.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions. A specific synthesis of a benzothiazole derivative was achieved by acetylation of benzothiazole in the presence of base NEt3 followed by nucleophilic substitution.

Molecular Structure Analysis

The molecular structure of “N-Methyl-1,3-benzothiazol-2-amine” is based on the benzothiazole scaffold. Benzothiazole is a bicyclic system with multiple applications. The carbon at the 2nd position is the most active site from a synthetic and medicinal point of view.

Chemical Reactions Analysis

Benzothiazole derivatives have diverse chemical reactivity. They can be formed by a one-pot three-component synthesis from aldehydes, benzil, and 1,3-benzothiazol-2-amine. A straightforward synthesis of 2-arylbenzothiazoles from 2-aminothiophenol and aryl aldehydes in air/DMSO oxidant system is operationally simple, proceeds without catalysts, tolerates a wide range of functionalities, and provides desired products in good to excellent yields.

Scientific Research Applications

Anticancer Activity

N-Methylbenzo[d]thiazol-2-amine: derivatives have been identified as potential anticancer agents. . The compound’s ability to interfere with cellular processes makes it a valuable candidate for developing new therapeutic agents targeting cancer cells.

Antimicrobial Properties

The antimicrobial activity of benzothiazole derivatives is well-documented. . Their mechanism of action often involves disrupting the microbial cell’s integrity or interfering with essential biological pathways.

Antidiabetic Potential

Benzothiazole derivatives have been evaluated for their antidiabetic activity. Studies have shown that these compounds can be effective in non-insulin-dependent diabetes mellitus models. . This suggests potential applications in managing diabetes through novel therapeutic compounds.

Neuroprotective Effects

The neuroprotective properties of benzothiazole derivatives have been explored, particularly in the context of diseases like amyotrophic lateral sclerosis (ALS). .

Anti-inflammatory Uses

Benzothiazole compounds have shown promise as anti-inflammatory agents. Their ability to modulate inflammatory pathways can be harnessed to treat conditions characterized by excessive inflammation. .

Anticonvulsant Properties

Historically, 2-aminobenzothiazoles were studied as central muscle relaxants, which led to the discovery of their anticonvulsant effects. .

Synthesis of Bioactive Structures

As a heterocyclic compound, N-Methyl-1,3-benzothiazol-2-amine serves as a starting material for synthesizing larger bioactive structures. .

Drug Design and Development

The electron-rich heteroatoms, nitrogen and sulfur, in benzothiazoles make them attractive for drug design due to their high biological and pharmacological activity. .

Mechanism of Action

Target of Action

N-Methyl-1,3-benzothiazol-2-amine, also known as N-Methylbenzo[d]thiazol-2-amine, has been found to have significant activity against Mycobacterium tuberculosis . The primary target of this compound is the enzyme DprE1 , which plays a crucial role in the biosynthesis of arabinogalactan, an essential component of the mycobacterial cell wall .

Mode of Action

The compound interacts with its target, DprE1, inhibiting its function . This interaction disrupts the synthesis of arabinogalactan, thereby affecting the integrity of the mycobacterial cell wall . The exact nature of this interaction and the resulting changes at the molecular level are still under investigation.

Biochemical Pathways

The inhibition of DprE1 disrupts the arabinogalactan biosynthesis pathway . Arabinogalactan is a key component of the mycobacterial cell wall, and its disruption leads to downstream effects on cell wall integrity and function . This disruption can lead to the death of the mycobacterium, thus exhibiting the compound’s anti-tubercular activity .

Pharmacokinetics

The compound’s potent anti-tubercular activity suggests that it may have suitable pharmacokinetic properties for drug development .

Result of Action

The primary result of N-Methyl-1,3-benzothiazol-2-amine’s action is the inhibition of DprE1, leading to disruption of the arabinogalactan biosynthesis pathway . This disruption affects the integrity of the mycobacterial cell wall, potentially leading to the death of the mycobacterium . This action results in the compound’s anti-tubercular activity .

Safety and Hazards

Benzothiazole derivatives are considered hazardous according to the 2012 OSHA Hazard Communication Standard. They can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Benzothiazole and its derivatives have been extensively studied due to their significant biological activities. There is a continuous demand for novel anticancer drugs which instigates an interest among scientists for the development of new natural products or synthetic compounds as potent candidates for drug development. The synthesis of azo dye derivatives incorporating heterocyclic scaffolds such as imidazole, pyrazole, thiazole, oxazolone, thiophene, pyrrole, benzothiazole and quinoline moieties and their pharmacological applications are being explored.